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Compound of Interest

Compound Name: 2,3,4-Trimethylaniline

Cat. No.: B074830 Get Quote

Introduction

2,3,4-trimethylbenzenamine, an aromatic amine, is a significant chemical compound within

organic chemistry. Its nomenclature, governed by the International Union of Pure and Applied

Chemistry (IUPAC), provides a systematic and unambiguous way to identify the molecule. The

IUPAC system names this compound based on the benzene ring with an amine substituent (-

NH2), with the positions of the three methyl (-CH3) groups indicated by numbers. Thus, the

name 2,3,4-trimethylbenzenamine clearly defines the substitution pattern on the benzene ring.

An alternative, and equally acceptable, IUPAC name is 2,3,4-trimethylaniline.[1] This

compound is also known by synonyms such as Benzenamine, 2,3,4-trimethyl- and Aniline,

2,3,4-trimethyl-.[2][3] It is definitively identified by its CAS Registry Number: 1467-35-2.[1][2]

This guide provides an overview of its chemical properties, a representative synthesis protocol,

and its structural identification for researchers, scientists, and professionals in drug

development.

Physicochemical Properties
The quantitative properties of 2,3,4-trimethylbenzenamine are crucial for its application in

research and synthesis. These properties determine its behavior in different solvents and its

reactivity. The data is summarized in the table below.
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Property Value Reference

IUPAC Name 2,3,4-trimethylaniline [1]

Synonyms
2,3,4-trimethylbenzenamine,

Benzenamine, 2,3,4-trimethyl-
[2][3]

CAS Number 1467-35-2 [1][2]

Molecular Formula C9H13N [2]

Molecular Weight 135.21 g/mol [1][2]

Appearance Colorless to pale yellow liquid [3]

Melting Point 24 °C [2]

Boiling Point 238-240 °C [2]

Topological Polar Surface Area 26 Å² [1]

XLogP3 2.3 [2]

Experimental Protocols: Synthesis of
Trimethylanilines
The synthesis of substituted anilines often involves the nitration of the corresponding

substituted benzene, followed by the reduction of the nitro group. The following protocol is a

representative method for the synthesis of a trimethylaniline isomer, specifically 2,4,6-

trimethylaniline, which illustrates the general principles that can be adapted for 2,3,4-

trimethylbenzenamine starting from the appropriate trimethylbenzene (hemimellitene).

Objective: To synthesize 2,4,6-trimethylaniline from mesitylene.

Materials:

Mesitylene (1,3,5-trimethylbenzene)

Sulfuric acid (H₂SO₄)

Nitric acid (HNO₃)
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Iron powder (Fe)

Hydrochloric acid (HCl)

Water (H₂O)

Sodium bicarbonate (NaHCO₃) solution, saturated

Ethyl acetate (EtOAc)

Sodium sulfate (Na₂SO₄)

Reaction flask, dropping funnel, condenser, heating mantle, and standard laboratory

glassware.

Procedure:

Step 1: Nitration of Mesitylene

A mixture of sulfuric acid and nitric acid is prepared to form the nitrating agent.

Mesitylene is slowly added to the mixed acid at a controlled temperature, typically below

10°C, to prevent over-nitration and side reactions. The reaction is carried out for several

hours.

After the reaction is complete, the mixture is allowed to stand, leading to the separation of

layers. The acidic layer is carefully removed.

The organic layer, containing 2,4,6-trimethylnitrobenzene, is washed to remove residual acid.

Step 2: Reduction of 2,4,6-trimethylnitrobenzene

The crude 2,4,6-trimethylnitrobenzene is transferred to a reaction vessel containing iron

powder and a mixture of hydrochloric acid and water.

The mixture is heated to reflux (around 100-105°C) for several hours to facilitate the

reduction of the nitro group to an amine group.[4]
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Upon completion, the reaction mixture is cooled.

Step 3: Isolation and Purification

The crude 2,4,6-trimethylaniline is isolated from the reaction mixture, often by steam

distillation.

The distilled product is then extracted into an organic solvent, such as ethyl acetate.

The organic extracts are combined, washed with a saturated aqueous solution of sodium

bicarbonate to neutralize any remaining acid, and then dried over anhydrous sodium sulfate.

[4]

The solvent is removed under reduced pressure (in vacuo).

The final product is purified by distillation to yield pure 2,4,6-trimethylaniline.[4]

This general methodology highlights the key steps in producing trimethylanilines. For the

synthesis of 2,3,4-trimethylbenzenamine, the starting material would be 1,2,3-trimethylbenzene

(hemimellitene), and the nitration conditions would need to be carefully controlled to achieve

the desired regioselectivity.

Visualization of Nomenclature
The following diagram illustrates the logical relationship between the chemical structure of

2,3,4-trimethylbenzenamine and its various identifiers, including its IUPAC names and CAS

number.

Caption: Relationship between the structure and nomenclature of 2,3,4-trimethylbenzenamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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